Cas no 654055-01-3 (Morin hydrate)

Morin hydrate Properties

Names and Identifiers

• Morin
• 2'',3,4'',5,7-Pentahydroxyflavone
• 2,3,4,5,7-Pentahydroxyflavone
• MORIN HYDRATE
• 2′-Hydroxypelargidenolon
• C.I. 75660
• Indicator
• MORIN R. G.
• Natural yellow 11
• Natural yellow 8
• Tetrahydroxyflavanol
• 2′,3,4′,5,7-Pentahydroxyflavone
• 2',3,4',5,7-Pentahydroxyflavone Hydrate
• 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one hydrate
• Morinhydrate
• Morin-hydrate
• 2-(2,4-dihydroxyphenyl)-3,5,7-trihydroxychromen-4-one;hydrate
• bois d,arc hydrate
• Morin hydrate, powder
• Morin hydrate, 95%
• Morin hydrate (Aurantica)
• HMS3656G05
• s2325
• AB1004277
• N1870
• SW219330-1
• N2668
• V0338
• 2-(2,4-dihydroxyphenyl)-3,5,7-trih
• SY076700
• HY-N0151
• 654055-01-3
• 2-(2,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-chromen-4-one xhydrate
• AKOS015950763
• Morin Hydrate (>85% purity)
• EN300-18550716
• BS-44093
• CS-0007882
• CCG-267700
• Morin (monohydrate)
• D78458
• SCHEMBL294933
• CHEMBL1512355
• NCGC00164326-01
• 1ST40262W
• 6202-27-3
• MFCD00217054
• 2-(2,4-Dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one hydrate (1:?)
• pound(3/4)90%
• MORIN (FLAVONOL)
• MYUBTSPIIFYCIU-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00217054
• InChIKey： MYUBTSPIIFYCIU-UHFFFAOYSA-N
• Inchi： 1S/C15H10O7.H2O/c16-6-1-2-8(9(18)3-6)15-14(21)13(20)12-10(19)4-7(17)5-11(12)22-15;/h1-5,16-19,21H;1H2
• SMILES： O1C(=C(C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)O[H])C1C([H])=C([H])C(=C([H])C=1O[H])O[H].O([H])[H]

Computed Properties

• Exact Mass: 320.05316
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 320.05321734g/mol
• Heavy Atom Count: 23
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 366
• Surface Charge: 0
• Topological Polar Surface Area: 128

Experimental Properties

• PSA: 158.95
• Merck: 6269
• Boiling Point: 645.5 °C at 760 mmHg
• Melting Point: 299-300 °C (dec.)(lit.)
• Flash Point: 249.3 °C
• Solubility: methanol: soluble50mg/mL
• Color/Form: Yellow to brown powder
• Density: 1.799